Cas no 660857-44-3 (Thiourea, [(dimethylamino)methylene][3-(methylsulfonyl)phenyl]-)

• Product Name: Thiourea, [(dimethylamino)methylene][3-(methylsulfonyl)phenyl]-
• CAS No: 660857-44-3
• MF: C₁₁H₁₅N₃O₂S₂
• MW: 285.385699510574
• CID: 1701921
• Update Time: 2024-09-01

Thiourea, [(dimethylamino)methylene][3-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [(dimethylamino)methylene][3-(methylsulfonyl)phenyl]-
• Methanimidamide, N,N-dimethyl-N'-[[[3-(methylsulfonyl)phenyl]amino]thioxomethyl]-

• Inchi： 1S/C11H15N3O2S2/c1-14(2)8-12-11(17)13-9-5-4-6-10(7-9)18(3,15)16/h4-8H,1-3H3,(H,13,17)
• InChI Key： WHGMEOHSIGNAAW-UHFFFAOYSA-N
• SMILES： C(N(C)C)=NC(NC1=CC=CC(S(C)(=O)=O)=C1)=S

Computed Properties

• Exact Mass: 285.06075

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 453.2±51.0 °C(Predicted)
• PSA: 61.77
• pka: 11.52±0.70(Predicted)